Cas no 2306275-72-7 (tert-butyl 4-chloro-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate)

• Product Name: tert-butyl 4-chloro-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate
• CAS No: 2306275-72-7
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• CID: 5164982
• Update Time: 2025-10-05

tert-butyl 4-chloro-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-d]pyridazine-6(5H)-carboxylic acid, 4-chloro-7,8-dihydro-, 1,1-dimethylethyl ester
• tert-Butyl 4-chloro-7,8-dihydropyrido[3,4-d]pyridazine-6(5H)-carboxylate
• tert-butyl 4-chloro-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate

• Inchi： 1S/C12H16ClN3O2/c1-12(2,3)18-11(17)16-5-4-8-6-14-15-10(13)9(8)7-16/h6H,4-5,7H2,1-3H3
• InChI Key： MOSBGMRLVGCNJX-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=CC2CCN(C(OC(C)(C)C)=O)CC1=2

Additional information on tert-butyl 4-chloro-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate

Comprehensive Overview of tert-butyl 4-chloro-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate (CAS No. 2306275-72-7)

tert-butyl 4-chloro-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate (CAS No. 2306275-72-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrido[3,4-d]pyridazine family, a class of nitrogen-containing bicyclic structures known for their versatility in drug discovery. The presence of both chloro and tert-butyl carboxylate functional groups enhances its reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in kinase inhibitors and other targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the compound’s structural uniqueness has made it a focal point in AI-driven drug design and computational chemistry. With the rise of machine learning in molecular optimization, CAS No. 2306275-72-7 is frequently referenced in studies exploring fragment-based drug discovery (FBDD). Its pyridazine core offers a rigid scaffold, which is advantageous for designing compounds with high binding affinity. This aligns with the industry’s shift toward small-molecule therapeutics, a trending topic in biopharma forums and academic publications.

The synthesis of tert-butyl 4-chloro-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate typically involves multi-step organic reactions, including cyclization and esterification. Its chloro substituent allows for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. These transformations are often discussed in the context of green chemistry, as researchers seek sustainable methods to reduce waste and improve yields—a key concern for environmentally conscious laboratories.

From a commercial perspective, the demand for CAS No. 2306275-72-7 has risen due to its role in developing next-generation pharmaceuticals. Analysts note its relevance in oncology and neurology research, particularly for targeting protein-protein interactions (PPIs), a hot topic in drug development. The compound’s tert-butyl ester group also provides stability, facilitating storage and transportation—a practical advantage for supply chain efficiency.

For researchers exploring structure-activity relationships (SAR), this compound serves as a critical building block. Its dihydro-pyrido-pyridazine skeleton is structurally analogous to several FDA-approved drugs, sparking interest in its potential as a privileged scaffold. Online databases and patent filings frequently highlight its utility, reflecting its prominence in intellectual property related to heterocyclic chemistry.

In summary, tert-butyl 4-chloro-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate (CAS No. 2306275-72-7) represents a convergence of innovation in synthetic chemistry and therapeutic development. Its applications span drug discovery, material science, and catalysis, making it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to remain a staple in high-value research endeavors.